N-(2-methoxyethyl)-1-methyl-N-(2-methylbenzyl)-2-azepanecarboxamide

• IUPAC Name: N-(2-methoxyethyl)-1-methyl-N-[(2-methylphenyl)methyl]azepane-2-carboxamide
• InChI: InChI=1S/C19H30N2O2/c1-16-9-6-7-10-17(16)15-21(13-14-23-3)19(22)18-11-5-4-8-12-20(18)2/h6-7,9-10,18H,4-5,8,11-15H2,1-3H3
• InChI Key: CPTJNRZNBZOOCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(CCOC)C(=O)C2CCCCCN2C
• Molecular Formula: C19H30N2O2
• Molecular Weight: 318.5 g/mol

Description

Synthesis Analysis

The synthesis of analogous compounds involves intricate chemical reactions that lay the foundation for creating complex molecules. A similar process is observed in the synthesis of antiepileptic drugs like Rufinamide, where a solventless, metal-free catalysis method is employed, showcasing the potential approach for synthesizing our compound of interest (Bonacorso et al., 2015). Furthermore, methods such as the one-pot synthesis from precursors like 1-(4-methoxyphenyl)propan-2-one suggest a pathway that might be adapted for the synthesis of N-(2-methoxyethyl)-1-methyl-N-(2-methylbenzyl)-2-azepanecarboxamide (Wang Yong-mei, 2007).

Molecular Structure Analysis

The molecular structure of complex organic compounds like our subject is often elucidated through techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. The structure of N′-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide, an analogous compound, was confirmed using these techniques, suggesting a similar approach for our compound (Alotaibi et al., 2018).

Chemical Reactions and Properties

The chemical reactivity and properties of N-(2-methoxyethyl)-1-methyl-N-(2-methylbenzyl)-2-azepanecarboxamide can be inferred from similar compounds. For instance, the synthesis of N-methoxy-N-methylamides from carboxylic acids using S,S-Di(2-pyridyl) Dithiocarbonate highlights the reactivity of similar functional groups present in our compound (Jae In Lee & H. Park, 2002).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and boiling point, are crucial for understanding the behavior of chemical compounds. While specific data on N-(2-methoxyethyl)-1-methyl-N-(2-methylbenzyl)-2-azepanecarboxamide are not available, analogous compounds' synthesis and analysis provide insight into these properties by comparison and inference.

Chemical Properties Analysis

Chemical properties, including reactivity with various reagents, stability under different conditions, and the potential for undergoing specific chemical transformations, are essential for a comprehensive understanding of a compound. The development of novel protecting groups and the synthesis of complex molecules like CCR5 antagonists illustrate the advanced chemical manipulations that could be relevant for our compound (Muranaka et al., 2011).